Cas no 398996-26-4 (N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide)

• Product Name: N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide
• CAS No: 398996-26-4
• MF: C₁₃H₁₇F₂N₃OS
• MW: 301.355388402939
• CID: 5949539
• PubChem ID: 2402274
• Update Time: 2025-05-26

N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide
• 1-Piperazinecarbothioamide, N-[4-(difluoromethoxy)phenyl]-4-methyl-
• SR-01000009417-1
• N-[4-(difluoromethoxy)phenyl]-4-methylpiperazine-1-carbothioamide
• AKOS001045303
• N-(4-(difluoromethoxy)phenyl)-4-methylpiperazine-1-carbothioamide
• SR-01000009417
• Z45792173
• F0828-0050
• 398996-26-4

• Inchi： 1S/C13H17F2N3OS/c1-17-6-8-18(9-7-17)13(20)16-10-2-4-11(5-3-10)19-12(14)15/h2-5,12H,6-9H2,1H3,(H,16,20)
• InChI Key： LIBYIIBEQDAGRD-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OC(F)F)C=C2)=S)CCN(C)CC1

Computed Properties

• Exact Mass: 301.10603967g/mol
• Monoisotopic Mass: 301.10603967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±52.0 °C(Predicted)
• pka: 13.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide

N-4-(Difluoromethoxy)Phenyl-4-Methylpiperazine-1-Carbothioamide: A Comprehensive Overview

The compound with CAS No 398996-26-4, known as N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a piperazine ring, a difluoromethoxyphenyl group, and a carbothioamide functional group. The difluoromethoxyphenyl moiety contributes to the compound's electronic properties, while the piperazine ring provides structural rigidity and potential for hydrogen bonding. The carbothioamide group further enhances the compound's reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The difluoromethoxyphenyl group has been shown to enhance the bioavailability of the compound, making it a promising candidate for oral drug delivery systems. Additionally, the piperazine ring's ability to form hydrogen bonds with biological targets has been leveraged in designing molecules with high affinity for specific protein receptors.

In materials science, this compound has been explored for its applications in polymer chemistry. The carbothioamide group enables the formation of stable thioether linkages, which are crucial in synthesizing high-performance polymers with enhanced thermal stability and mechanical properties. Researchers have also investigated its use in cross-linking agents for epoxy resins, where it demonstrates superior curing efficiency compared to traditional agents.

The synthesis of N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The key intermediates include a difluoromethoxyphenyl derivative and a methyl-substituted piperazine intermediate. The final step involves the reaction of these intermediates under controlled conditions to form the carbothioamide product. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals used in similar applications.

In conclusion, N-4-(difluoromethoxy)phenyl-4-methylpiperazine-1-carbothioamide (CAS No 398996-26-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry and materials science.